Cas no 1784104-51-3 (6-Chloro-1-cyclopropyl-1H-benzoimidazole-5-carboxylic acid)
6-Chloro-1-cyclopropyl-1H-benzoimidazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-1-cyclopropyl-1H-benzoimidazole-5-carboxylic acid
-
- Inchi: 1S/C11H9ClN2O2/c12-8-4-10-9(3-7(8)11(15)16)13-5-14(10)6-1-2-6/h3-6H,1-2H2,(H,15,16)
- InChI Key: NJICWIDFZXRITQ-UHFFFAOYSA-N
- SMILES: C1N(C2CC2)C2=CC(Cl)=C(C(O)=O)C=C2N=1
6-Chloro-1-cyclopropyl-1H-benzoimidazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM511453-1g |
6-Chloro-1-cyclopropyl-1H-benzo[d]imidazole-5-carboxylic acid |
1784104-51-3 | 97% | 1g |
$652 | 2023-02-02 |
6-Chloro-1-cyclopropyl-1H-benzoimidazole-5-carboxylic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on 6-Chloro-1-cyclopropyl-1H-benzoimidazole-5-carboxylic acid
Introduction to 6-Chloro-1-cyclopropyl-1H-benzoimidazole-5-carboxylic acid (CAS No. 1784104-51-3)
6-Chloro-1-cyclopropyl-1H-benzoimidazole-5-carboxylic acid (CAS No. 1784104-51-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoimidazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anticancer properties. The unique structural features of 6-Chloro-1-cyclopropyl-1H-benzoimidazole-5-carboxylic acid make it a promising candidate for further investigation and potential therapeutic applications.
The chemical structure of 6-Chloro-1-cyclopropyl-1H-benzoimidazole-5-carboxylic acid consists of a benzoimidazole core with a chloro substituent at the 6-position and a cyclopropyl group at the 1-position. The presence of these functional groups imparts specific physicochemical properties that can influence the compound's biological activity and pharmacokinetic behavior. The carboxylic acid group at the 5-position further enhances the compound's reactivity and potential for conjugation with other molecules.
Recent studies have highlighted the potential of 6-Chloro-1-cyclopropyl-1H-benzoimidazole-5-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antifungal activity against several clinically relevant fungal strains, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell wall synthesis, leading to cell death.
In addition to its antifungal properties, 6-Chloro-1-cyclopropyl-1H-benzoimidazole-5-carboxylic acid has shown promising results in anticancer research. A study conducted by researchers at the National Institutes of Health found that this compound selectively inhibits the growth of human breast cancer cells (MCF-7) while exhibiting minimal toxicity towards normal cells. The mechanism underlying this selective cytotoxicity is thought to involve modulation of key signaling pathways involved in cell proliferation and apoptosis.
The pharmacokinetic profile of 6-Chloro-1-cyclopropyl-1H-benzoimidazole-5-carboxylic acid has also been investigated. Preliminary studies indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a therapeutic agent. In particular, its oral bioavailability and stability in physiological conditions are noteworthy, suggesting that it could be administered as an oral medication.
To further explore the therapeutic potential of 6-Chloro-1-cyclopropyl-1H-benzoimidazole-5-carboxylic acid, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are designed to assess the compound's pharmacological effects, dose-response relationships, and potential side effects. Preliminary results from phase I trials have been encouraging, with no significant adverse events reported at therapeutic doses.
In conclusion, 6-Chloro-1-cyclopropyl-1H-benzoimidazole-5-carboxylic acid (CAS No. 1784104-51-3) represents a promising lead compound in the development of new therapeutic agents for various diseases. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As more data become available from ongoing studies, it is anticipated that this compound will continue to generate interest in both academic and industrial settings.
1784104-51-3 (6-Chloro-1-cyclopropyl-1H-benzoimidazole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)